Cas no 1980040-06-9 (4-(4-Nitrophenyl)-isochroman-3-one)
4-(4-Nitrophenyl)-isochroman-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Nitrophenyl)-isochroman-3-one
- 3H-2-Benzopyran-3-one, 1,4-dihydro-4-(4-nitrophenyl)-
-
- Inchi: 1S/C15H11NO4/c17-15-14(10-5-7-12(8-6-10)16(18)19)13-4-2-1-3-11(13)9-20-15/h1-8,14H,9H2
- InChI Key: POFMMDOTNPDBIK-UHFFFAOYSA-N
- SMILES: C1(=O)OCC2=CC=CC=C2C1C1=CC=C([N+]([O-])=O)C=C1
4-(4-Nitrophenyl)-isochroman-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR340153-100mg |
4-(4-Nitrophenyl)-isochroman-3-one |
1980040-06-9 | 100mg |
£1780.00 | 2024-05-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593410-100mg |
4-(4-Nitrophenyl)isochroman-3-one |
1980040-06-9 | 98% | 100mg |
¥19902 | 2023-04-09 |
4-(4-Nitrophenyl)-isochroman-3-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-(4-Nitrophenyl)-isochroman-3-one
Introduction to 4-(4-Nitrophenyl)-isochroman-3-one (CAS No. 1980040-06-9)
4-(4-Nitrophenyl)-isochroman-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 1980040-06-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the isochroman class, characterized by a chromane core with a nitro-substituted phenyl group at the 4-position. The structural motif of isochroman-3-one provides a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry and drug discovery.
The nitro group attached to the phenyl ring in 4-(4-Nitrophenyl)-isochroman-3-one introduces unique electronic and steric properties, influencing its reactivity and potential biological activity. This compound has garnered attention due to its structural similarity to several bioactive molecules, suggesting potential applications in medicinal chemistry. Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such nitro-substituted heterocycles in designing novel therapeutic agents.
In the context of pharmaceutical research, 4-(4-Nitrophenyl)-isochroman-3-one has been explored as a precursor for developing compounds with anti-inflammatory, antioxidant, and anticancer properties. The presence of both the isochroman core and the nitrophenyl moiety allows for diverse functionalization strategies, enabling the synthesis of structurally diverse derivatives. These derivatives can be screened for their biological efficacy using high-throughput screening (HTS) techniques, facilitating rapid identification of lead compounds.
One of the most intriguing aspects of 4-(4-Nitrophenyl)-isochroman-3-one is its potential role in modulating enzyme activity. Studies have demonstrated that nitroaromatic compounds can act as inhibitors or activators of various enzymes involved in metabolic pathways. For instance, derivatives of this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key targets for developing nonsteroidal anti-inflammatory drugs (NSAIDs). The nitro group can participate in redox reactions, leading to the generation of reactive intermediates that may interact with biological targets.
The synthesis of 4-(4-Nitrophenyl)-isochroman-3-one typically involves multi-step organic reactions, starting from readily available aromatic precursors. Common synthetic routes include Friedel-Crafts acylation followed by cyclization and nitration. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity in these processes.
Recent research has also explored the photochemical properties of 4-(4-Nitrophenyl)-isochroman-3-one. The nitro group is known to absorb light in the ultraviolet (UV) region, making this compound a candidate for applications in photodynamic therapy (PDT). PDT involves the use of photosensitizers that generate reactive oxygen species upon irradiation with light, leading to the destruction of target cells. The structural features of isochroman-3-one may enhance its ability to undergo such photochemical reactions, potentially opening new avenues for therapeutic intervention.
In addition to its pharmaceutical applications, 4-(4-Nitrophenyl)-isochroman-3-one has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for designing metal-organic frameworks (MOFs) or coordination polymers. These materials have applications in catalysis, gas storage, and separation technologies. The versatility of this compound underscores its importance as a building block in synthetic chemistry.
The regulatory landscape for compounds like 4-(4-Nitrophenyl)-isochroman-3-one is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that compounds used in pharmaceutical research meet stringent safety and quality standards before they can be advanced to clinical trials. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring reproducibility and consistency in synthetic processes.
Future directions in research on 4-(4-Nitrophenyl)-isochroman-3-one may include exploring its role as a chiral auxiliary or catalyst ligand. The introduction of stereocenters into this scaffold could lead to enantiomerically pure compounds with enhanced biological activity. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes, reducing waste and minimizing environmental impact.
The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are designed and optimized. AI algorithms can predict the binding affinity of virtual molecules to biological targets, allowing researchers to prioritize candidates like 4-(4-Nitrophenyl)-isochroman-3-one based on their predicted efficacy. This approach accelerates the drug development pipeline by identifying promising leads faster than traditional experimental methods alone.
In conclusion, 1980040-06-9 1980040-06-9 1980040-06-9 1980040-06-9 1980040-06-9 1980040-06-9 19800۴۰ -۰۶ -۹ 19800۴۰ -۰۶ -۹ 19800۴۰ -۰۶ -۹ 19800۴۰ -۰۶ -۹ 19800۴۰ -۰۶ -۹ 19800۴0 -۰۶ -۹ 19800۴0 -۰۶ -۹ 19800۴0 -۰۶ -۹ 19800۴۰ -۰۶ -۹ is an important intermediate with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for further chemical exploration, offering potential solutions to various scientific challenges.
1980040-06-9 (4-(4-Nitrophenyl)-isochroman-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)